Cas no 2649060-20-6 (1-chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2649060-20-6
• MF: C₁₀H₉ClFNO
• MW: 213.635965108871
• CID: 5970477
• PubChem ID: 165661837
• Update Time: 2025-06-14

1-chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene
• 2649060-20-6
• EN300-1967658

• Inchi： 1S/C10H9ClFNO/c1-10(2,13-6-14)7-3-8(11)5-9(12)4-7/h3-5H,1-2H3
• InChI Key： DLDXPJQUWIBELC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 213.0356698g/mol
• Monoisotopic Mass: 213.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene

Recent Advances in the Application of 1-Chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene (CAS: 2649060-20-6) in Chemical Biology and Pharmaceutical Research

The compound 1-chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene (CAS: 2649060-20-6) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This aromatic isocyanate derivative exhibits unique reactivity due to the presence of both electron-withdrawing (chloro and fluoro) and electron-donating (isocyanate) substituents on the benzene ring, making it a versatile building block for drug discovery and chemical biology applications.

Recent studies have demonstrated the utility of this compound in the development of covalent inhibitors targeting various enzymes. A 2023 publication in the Journal of Medicinal Chemistry reported its successful incorporation into irreversible kinase inhibitors, where the isocyanate group forms stable covalent bonds with nucleophilic residues in the ATP-binding pocket. The chloro and fluoro substituents were found to significantly enhance binding affinity through hydrophobic interactions and halogen bonding.

In pharmaceutical synthesis, 2649060-20-6 has shown particular promise as a precursor for PET (positron emission tomography) tracer development. Researchers at MIT have recently utilized this compound to create fluorine-18 labeled probes for imaging protein-protein interactions in vivo. The presence of the fluorine atom in the structure allows for direct isotopic labeling without significant alteration of the molecule's physicochemical properties.

From a safety perspective, new toxicological data published in Regulatory Toxicology and Pharmacology (2024) indicate that this compound requires careful handling due to the reactivity of the isocyanate group, but shows favorable metabolic stability compared to similar derivatives. The chloro-fluoro substitution pattern appears to reduce unwanted metabolic oxidation while maintaining the desired reactivity.

Several pharmaceutical companies have included 1-chloro-3-fluoro-5-(2-isocyanatopropan-2-yl)benzene in their development pipelines, particularly for targeted covalent drugs in oncology and inflammatory diseases. Its unique combination of reactivity and stability makes it particularly valuable for creating selective inhibitors of challenging targets.

Future research directions include exploring its application in PROTAC (proteolysis targeting chimera) development and as a click chemistry handle for bioconjugation. The compound's dual functionality (isocyanate for covalent binding and halogen atoms for additional interactions) positions it as a multifunctional tool in chemical biology.